Cas no 2137832-87-0 (Ethanone, 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl)-2-methoxy-)
Ethanone, 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl)-2-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl)-2-methoxy-
-
- Inchi: 1S/C9H14N4O2/c1-15-6-8(14)12-3-2-4-13-9(12)7(10)5-11-13/h5H,2-4,6,10H2,1H3
- InChI Key: VDLVKAFTZAIWIY-UHFFFAOYSA-N
- SMILES: C(=O)(N1CCCN2N=CC(N)=C12)COC
Ethanone, 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl)-2-methoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-694115-0.05g |
1-{3-amino-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-4-yl}-2-methoxyethan-1-one |
2137832-87-0 | 95.0% | 0.05g |
$827.0 | 2025-03-12 | |
| Enamine | EN300-694115-0.1g |
1-{3-amino-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-4-yl}-2-methoxyethan-1-one |
2137832-87-0 | 95.0% | 0.1g |
$867.0 | 2025-03-12 | |
| Enamine | EN300-694115-0.25g |
1-{3-amino-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-4-yl}-2-methoxyethan-1-one |
2137832-87-0 | 95.0% | 0.25g |
$906.0 | 2025-03-12 | |
| Enamine | EN300-694115-0.5g |
1-{3-amino-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-4-yl}-2-methoxyethan-1-one |
2137832-87-0 | 95.0% | 0.5g |
$946.0 | 2025-03-12 | |
| Enamine | EN300-694115-1.0g |
1-{3-amino-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-4-yl}-2-methoxyethan-1-one |
2137832-87-0 | 95.0% | 1.0g |
$986.0 | 2025-03-12 | |
| Enamine | EN300-694115-2.5g |
1-{3-amino-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-4-yl}-2-methoxyethan-1-one |
2137832-87-0 | 95.0% | 2.5g |
$1931.0 | 2025-03-12 | |
| Enamine | EN300-694115-5.0g |
1-{3-amino-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-4-yl}-2-methoxyethan-1-one |
2137832-87-0 | 95.0% | 5.0g |
$2858.0 | 2025-03-12 | |
| Enamine | EN300-694115-10.0g |
1-{3-amino-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-4-yl}-2-methoxyethan-1-one |
2137832-87-0 | 95.0% | 10.0g |
$4236.0 | 2025-03-12 |
Ethanone, 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl)-2-methoxy- Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Additional information on Ethanone, 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl)-2-methoxy-
Ethanone, 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl)-2-methoxy- (CAS No. 2137832-87-0): A Comprehensive Overview in Modern Pharmaceutical Research
Ethanone, 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl)-2-methoxy-, identified by its CAS number 2137832-87-0, represents a significant compound in the realm of pharmaceutical chemistry. This heterocyclic ketone has garnered considerable attention due to its structural complexity and potential therapeutic applications. The compound's molecular framework integrates a pyrazolo[1,5-a]pyrimidine core with functional groups that enhance its biological activity, making it a promising candidate for drug discovery and development.
The pyrazolo[1,5-a]pyrimidine scaffold is a well-documented pharmacophore in medicinal chemistry, known for its versatility in modulating various biological pathways. In particular, derivatives of this scaffold have shown promise in the treatment of inflammatory diseases, cancer, and infectious disorders. The presence of an amino group at the 3-position and a methoxy substituent at the 2-position of the pyrazolo[1,5-a]pyrimidine ring in Ethanone, 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl)-2-methoxy- contributes to its unique pharmacological profile. These modifications enhance the compound's ability to interact with target enzymes and receptors, thereby influencing cellular processes.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between Ethanone, 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl)-2-methoxy- and biological targets. Studies employing virtual screening and docking simulations have identified potential binding sites on proteins relevant to diseases such as cancer and neurodegeneration. These computational approaches have not only accelerated the drug discovery process but also provided insights into the structural optimization of the compound.
In vitro studies have demonstrated that Ethanone, 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl)-2-methoxy- exhibits significant inhibitory activity against several key enzymes involved in disease pathways. For instance, preliminary research indicates that this compound may inhibit kinases and phosphodiesterases that play crucial roles in cancer cell proliferation and survival. The amino group at the 3-position of the pyrazolo[1,5-a]pyrimidine ring is particularly important for these interactions, as it allows for hydrogen bonding with acidic residues on the target proteins.
The methoxy substituent at the 2-position contributes to the compound's solubility and bioavailability, which are critical factors in drug development. By enhancing solubility, this group facilitates better absorption and distribution within the body, improving therapeutic efficacy. Additionally, the methoxy group can participate in hydrophobic interactions with lipid-rich regions of proteins, further stabilizing binding.
One of the most compelling aspects of Ethanone, 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl)-2-methoxy- is its potential for structural diversification. Medicinal chemists have explored various derivatives of this compound by modifying other positions on the pyrazolo[1,5-a]pyrimidine ring or introducing additional functional groups. Such modifications aim to fine-tune pharmacological properties such as potency, selectivity, and metabolic stability. The flexibility offered by this molecular framework makes it an attractive scaffold for further investigation.
The synthesis of Ethanone, 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl)-2-methoxy- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the pyrazolo[1,5-a]pyrimidine core efficiently. These methods not only improve yield but also minimize unwanted byproducts. The synthesis route has been optimized to ensure scalability for both laboratory-scale studies and potential industrial production.
The pharmacokinetic properties of Ethanone, 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl)-2-methoxy- are under active investigation to assess its suitability for clinical use. Preliminary data suggest that the compound exhibits moderate bioavailability following oral administration and has a reasonable half-life in vivo. These characteristics are favorable for developing a once-daily dosing regimen if further studies confirm its efficacy and safety profile.
Ongoing clinical trials are exploring the therapeutic potential of compounds with similar structures to Ethanone, 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl)-2-methoxy. These trials aim to evaluate their efficacy in treating conditions such as solid tumors and autoimmune disorders. The results from these trials will provide valuable insights into how best to incorporate this scaffold into novel therapeutic strategies.
The future directions for research on Ethanone CAS No.2137832-87-0 include exploring its mechanisms of action at a molecular level. Understanding how this compound interacts with cellular machinery will provide critical information for designing next-generation drugs with improved therapeutic profiles. Additionally, researchers are investigating ways to enhance its selectivity to minimize off-target effects—a common challenge in drug development.
In conclusion,Ethanone CAS No2137832-87-0, characterized by its complex heterocyclic structure,holds significant promise as a pharmaceutical lead compound。 Its unique combination of functional groups,structural versatility,and demonstrated biological activity make it an attractive candidate for further exploration。 As research continues,this compound is poised to contribute valuable insights into drug discovery,offering hope for novel treatments across multiple therapeutic areas。
2137832-87-0 (Ethanone, 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl)-2-methoxy-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)